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Compound of Interest

Compound Name: 5-Nitro-2-pentanone
CAS No.: 22020-87-7
Cat. No.: B1587122
Get Quote
. J

This guide provides a comprehensive technical overview of 5-Nitro-2-pentanone, tailored for
researchers, scientists, and professionals in drug development. It covers the molecule's
fundamental properties, synthesis, characterization, and safe handling protocols, emphasizing
the scientific rationale behind these procedures.

Core Molecular Identity

5-Nitro-2-pentanone is a functionalized aliphatic ketone containing a nitro group. This
combination of a carbonyl group and a nitroalkane moiety makes it a valuable intermediate in
various organic syntheses. Its identity is fundamentally defined by its chemical formula and
molecular weight.

The molecular formula for 5-Nitro-2-pentanone is C5SH9NO3.[1][2] Its molecular weight is
131.13 g/mol .[1][3] These foundational data points are critical for all stoichiometric calculations
in reaction planning and for interpretation of mass spectrometry data.

Table 1: Physicochemical Properties of 5-Nitro-2-
pentanone
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Property Value Source(s)
CAS Number 22020-87-7 [1][3][4]
Molecular Formula C5HI9NO3 [1][2]
Molecular Weight 131.13 g/mol [11[3]
Density 1.084 g/cm3 [2][4]
Boiling Point 231.7°C at 760 mmHg [2][4]

Flash Point 105.4°C [4]
Refractive Index 1.43 [4]
Appearance Colorless to light yellow liquid [4]

- Soluble in water and organic
Solubility vent [4]
solvents

Synthesis and Mechanistic Considerations

The synthesis of 5-Nitro-2-pentanone is most effectively achieved via a Michael addition
reaction, a cornerstone of carbon-carbon bond formation in organic chemistry. This specific
pathway involves the reaction of nitromethane with methyl vinyl ketone.[5]

Causality in Synthesis: The choice of this method is predicated on the reactivity of the starting
materials. Nitromethane possesses a sufficiently acidic a-proton, which can be abstracted by a
base to form a resonance-stabilized nitronate anion. This nucleophilic anion then readily
attacks the electrophilic -carbon of methyl vinyl ketone (an a,-unsaturated ketone), leading to
the desired 1,4-addition product. A mild base like potassium fluoride on alumina is often
employed to facilitate the reaction without promoting unwanted polymerization of the methyl
vinyl ketone.[5]

Caption: Michael addition synthesis pathway for 5-Nitro-2-pentanone.

Experimental Protocol: Synthesis of 5-Nitro-2-
pentanone[7]
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This protocol is a self-validating system; successful synthesis will be confirmed by the
characterization steps outlined in the next section.

Reaction Setup: To a 500 mL round-bottom flask under a nitrogen atmosphere, add
nitromethane (24.4 mL, 0.45 mol) and tetrahydrofuran (THF, 250 mL). The use of an inert
atmosphere is crucial to prevent side reactions with atmospheric moisture and oxygen.

Initiation: Add potassium fluoride on alumina (10 g) to the stirred solution. The solid base
provides a high surface area for the reaction, enhancing efficiency.

Reaction: Stir the mixture vigorously at ambient temperature for 2 hours. Monitoring the
reaction progress via Thin Layer Chromatography (TLC) is recommended to ensure the
consumption of starting materials.

Workup: Filter the reaction mixture to remove the solid catalyst. The filtrate, containing the
product, is then concentrated under reduced pressure using a rotary evaporator. This yields
the crude 5-nitro-2-pentanone as a pale yellow oil.

Purification: Purify the crude product by vacuum distillation (e.g., at 57-75°C / 0.3 mmHg).
This step is critical to remove unreacted starting materials and any side products, ensuring
high purity for subsequent applications.[5]

Structural Verification and Quality Control

Confirming the identity and purity of the synthesized 5-Nitro-2-pentanone is paramount. A
multi-technique approach provides a self-validating characterization workflow.

Caption: Workflow for the spectroscopic characterization of 5-Nitro-2-pentanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR provides information on the proton environment. For 5-Nitro-2-pentanone, the
expected signals are:

e Asinglet around & 2.18 ppm (3H), corresponding to the methyl protons of the acetyl group
(CH3-CO).[5]
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e Atriplet around 6 2.62 ppm (2H), for the methylene protons adjacent to the carbonyl group
(CH2-CO).[5]

o A multiplet (delta-triplet) around & 2.25 ppm (2H), for the central methylene protons.[5]

o Atriplet around 6 4.44 ppm (2H), for the methylene protons adjacent to the nitro group (CH2-
NO2).[5]

The integration of these peaks must correspond to a 3:2:2:2 ratio to validate the structure.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. The
compound should exhibit a molecular ion peak corresponding to its exact mass.

e Monoisotopic Mass: 131.058243149 Da.[1][2]

Infrared (IR) Spectroscopy

IR spectroscopy confirms the presence of key functional groups.
e A strong absorption band around 1715-1725 cm~t indicates the C=0 (carbonyl) stretch.

e Strong absorption bands around 1550 cm~* and 1370 cm~! are characteristic of the
asymmetric and symmetric N-O stretches of the nitro group, respectively.

Applications in Synthesis

As an intermediate, 5-Nitro-2-pentanone is primarily used in the synthesis of more complex
organic compounds.[4][5] The nitro and ketone functionalities offer dual reactivity. The nitro
group can be reduced to an amine, a key functional group in many pharmaceutical compounds,
while the ketone can undergo various reactions such as aldol condensations, Wittig reactions,
or reductive aminations.

Safety, Handling, and Storage

Proper handling of 5-Nitro-2-pentanone is essential due to its potential hazards.

Hazard Profile:
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e Harmful if swallowed.[1][2]

¢ Should be treated as a hazardous material, avoiding contact with skin, eyes, and mucous
membranes.[4]

e May cause respiratory irritation.[6][7]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.[4]

Lab Coat: A standard laboratory coat is required.

Ventilation: All handling should be performed in a well-ventilated laboratory fume hood.[6]
Storage:

o Store in a tightly sealed container.[4]

o Keep in a cool, dry, and well-ventilated place.[6]

o Store away from heat sources, open flames, and incompatible materials like strong oxidizing
agents.[4][7]

Spill & Disposal:

 In case of a leak or spill, absorb with an inert material and dispose of it as hazardous waste.

[4]

o Follow all local, state, and federal regulations for the disposal of chemical waste.[6]

Conclusion

5-Nitro-2-pentanone, defined by its molecular formula C5SH9NO3 and molecular weight of
131.13 g/mol , is a versatile synthetic intermediate. Its preparation via Michael addition is
efficient, and its identity is unequivocally confirmed through a combination of NMR, MS, and IR
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spectroscopy. Understanding its reactivity and adhering to strict safety protocols are crucial for
its effective and safe utilization in research and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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